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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of unreacted camphorquinone (CQ) leaching

from various polymerized dental composites. The data presented is compiled from

experimental studies to assist researchers in evaluating the potential biocompatibility and long-

term stability of these materials. This document details the experimental protocols used for

quantification and offers a comparative analysis with alternative photoinitiators.

Introduction to Camphorquinone Leaching
Camphorquinone is the most prevalent photoinitiator used in light-cured dental resin

composites.[1][2] Its primary function is to absorb blue light and initiate the polymerization

process that hardens the composite material.[2] However, the polymerization reaction is often

incomplete, leaving a certain amount of unreacted CQ within the cured composite matrix.[3][4]

This unreacted CQ, along with other components, can leach out into the surrounding aqueous

environment of the oral cavity over time.[3][4][5] The leached CQ may have potential biological

effects, including cytotoxicity and inflammatory responses, making the quantification of its

release a critical aspect of biocompatibility assessment.[3][4][5]

Quantitative Analysis of Camphorquinone Leaching
The amount of leached camphorquinone can vary depending on several factors, including the

composition of the resin matrix, the type and concentration of filler particles, the degree of

conversion achieved during polymerization, and the extraction solvent used.[6][7] While
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extensive quantitative data on CQ leaching into aqueous solutions directly from polymerized

composites is not abundant in publicly available literature, existing studies on related

parameters provide valuable insights.

Table 1: Leaching of Unreacted Components from Dental Composites
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Composite
Type

Leached
Component
(s)

Extraction
Medium

Analytical
Method

Key
Findings

Reference(s
)

Experimental

Flowable

Composite

Water

Soluble

Components

Distilled

Water,

Orange

Juice, Sports

Drink

Gravimetric

Analysis

Water

sorption and

solubility

were

influenced by

CQ

concentration

and the

immersion

medium.

Higher CQ

concentration

did not

linearly

correlate with

increased

solubility.

[6]

Conventional

and Bulk-Fill

Composites

Monomers

(BisGMA,

UDMA,

TEGDMA)

Artificial

Saliva, 75%

Ethanol

HPLC-MS

Monomer

elution was

detected and

varied

between

composite

types and

extraction

media.

Ethanol

proved to be

a more

aggressive

solvent than

artificial

saliva.

[8]
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Experimental

Resin

Composites

Monomers

(TEGDMA)

Distilled

Water, Saline,

Artificial

Saliva,

Culture

Media

HPLC

Quantifiable

amounts of

TEGDMA

were

released into

aqueous

media, with

the type of

medium

affecting the

elution rate.

[9]

Note: This table summarizes the leaching of various components from dental composites, as

direct comparative studies on camphorquinone leaching with specific quantitative values are

limited in the reviewed literature. The data highlights the importance of the composite

formulation and the surrounding environment on the elution of unreacted substances.

Comparison with Alternative Photoinitiators
Concerns over the yellowing effect and potential cytotoxicity of camphorquinone have led to

the investigation of alternative photoinitiators.[10] These alternatives are often designed to

have different light absorption spectra or improved polymerization efficiency, which could

potentially influence their leaching profiles.

Table 2: Overview of Camphorquinone and Alternative Photoinitiators
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Photoinitiator Advantages Disadvantages
Leaching
Information

Reference(s)

Camphorquinone

(CQ)

Well-established,

good light

absorption in the

blue range.

Yellowing of the

composite,

potential for

cytotoxicity of

leached

unreacted

molecules.

Does not

become part of

the polymer

network and can

be leached out. A

theoretical

maximum

leached

concentration of

14 mmol/L has

been suggested.

[3][4][10]

Lucirin TPO

(Diphenyl(2,4,6-

trimethylbenzoyl)

phosphine oxide)

Less yellowing

compared to CQ,

can be used in

combination with

CQ.

Different

absorption

spectrum may

require specific

light-curing units.

Limited specific

data on leaching

from polymerized

composites.

[10]

Ivocerin

High

photoinitiation

efficiency.

Potential for

color

interference,

some toxicity

concerns with

metabolites.

Limited specific

data on leaching

from polymerized

composites.

[1]

Phenylpropanedi

one (PPD)

Can be used as

an alternative to

CQ.

May require a

co-initiator for

optimal

performance.

Limited specific

data on leaching

from polymerized

composites.

[10]

Experimental Protocols
Accurate quantification of leached camphorquinone is essential for biocompatibility studies.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are the most common analytical techniques employed for this purpose.
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Sample Preparation for Leaching Studies
Specimen Fabrication: Prepare standardized disc-shaped specimens of the polymerized

dental composite (e.g., 8mm diameter x 4mm thickness).[6]

Curing: Light-cure the specimens according to the manufacturer's instructions using a dental

curing light.

Immersion: Immerse the cured specimens in a defined volume of an extraction medium (e.g.,

distilled water, artificial saliva, or a food simulant like 75% ethanol/water) in a sealed

container.[8][9]

Incubation: Store the containers at a constant temperature (e.g., 37°C) for a specified period

(e.g., 24 hours, 7 days, or longer for long-term studies).[6][8]

Eluate Collection: At the end of the incubation period, carefully remove the composite

specimen and collect the eluate (the immersion solution) for analysis.

Quantification of Leached Camphorquinone by HPLC
The following is a generalized HPLC method based on available literature for the analysis of

camphor and related compounds. Method validation for the specific analysis of leached

camphorquinone from dental composites is crucial.

Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector

(DAD).

Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid (e.g.,

acetic acid or phosphoric acid) to improve peak shape. A typical gradient could be 600:400:6

(v/v/v) acetonitrile:water:glacial acetic acid.[11]

Flow Rate: 1.4 mL/min.[11]

Column Temperature: 25°C.[11]
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Detection Wavelength: Camphorquinone has a maximum absorbance at approximately 468

nm in the visible light spectrum.[2]

Injection Volume: 10 µL.[11]

Quantification: Create a calibration curve using standard solutions of camphorquinone of

known concentrations. The concentration of camphorquinone in the eluate samples can

then be determined by comparing their peak areas to the calibration curve.

Quantification of Camphorquinone Content by GC-MS
This method is typically used to determine the total amount of camphorquinone in the

unpolymerized resin.

Sample Dissolution: Dissolve a known weight (e.g., 500 mg) of the unpolymerized composite

resin in a suitable solvent (e.g., 1.0 mL of methanol).[12]

Centrifugation: Centrifuge the sample to sediment the inorganic filler particles.[12]

Supernatant Collection: Collect a known volume of the supernatant for analysis.[12]

GC-MS Analysis: Inject the supernatant into a gas chromatograph coupled with a mass

spectrometer. The amount of camphorquinone is quantified by comparing the peak area to

that of a known standard.[12]

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for quantifying the leaching of unreacted

camphorquinone from polymerized dental composites.
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Figure 1. Experimental workflow for quantifying camphorquinone leaching.
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Figure 1. Experimental workflow for quantifying camphorquinone leaching.
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Conclusion
The leaching of unreacted camphorquinone from polymerized dental composites is a

significant factor in their biocompatibility. While direct quantitative comparisons of leached CQ

from various commercial composites are not readily available in the literature, the provided

protocols and comparative data on related leachable components offer a framework for

researchers to conduct such evaluations. The use of alternative photoinitiators may offer

advantages in terms of reduced yellowing, but their leaching profiles and long-term biological

effects require further investigation. Standardized and detailed reporting of experimental

methodologies is crucial for enabling robust comparisons across different studies and

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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